Cas no 31521-83-2 (m-PEG3-SH)

• Product Name: m-PEG3-SH
• CAS No: 31521-83-2
• MF: C₇H₁₆O₃S
• MW: 180.265141487122
• MDL: MFCD23817484
• CID: 53763
• PubChem ID: 11063015
• Update Time: 2025-04-18

m-PEG3-SH Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy[2-ethoxy(2-ethoxy)]-1-ethanethiol
• 2-[2-(2-Methoxyethoxy)ethoxy]-ethanethiol
• 1-(1-Ethoxyethoxy)-2-methoxyethanethiol
• mPEG3-HS
• (2-(2-Methoxyethoxy)ethoxy)acetic acid
• [2-(2-methoxyethoxy)ethoxy]acetic acid
• 1-mercapto-4,7,10-trioxaundecane
• 2-(2-(2-methoxyethoxy)ethoxy)ethanethiol
• 2-[2-(2-methoxy-ethoxy)-ethoxy]-ethanethiol
• 2-[2-(2-methoxyethoxy)ethoxy]ethanoic acid
• 2-< 2-(2-methoxyethoxy)ethoxy> ethylthiol
• AC1L392C
• AC1Q4GCR
• CH3O(CH2CH2O)2CH2COOH
• CTK4D0389
• O-[2-(2-Methoxyethoxy)ethyl]glycolic acid
• tri(ethylene glycol) methyl ether thiol
• m-PEG3-SH
• H11014
• HY-133273
• mPEG3-SH
• MFCD23817484
• 2-[2-(2-methoxyethoxy)ethoxy]ethanethiol
• AKOS018587498
• BS-28240
• SCHEMBL6249946
• BP-21695
• 31521-83-2
• CS-0116177
• m-PEG3-thiol
• DA-55670

• MDL： MFCD23817484
• Inchi： 1S/C7H16O3S/c1-8-2-3-9-4-5-10-6-7-11/h11H,2-7H2,1H3
• InChI Key： DMFFSDWRRLCKKN-UHFFFAOYSA-N
• SMILES： SCCOCCOCCOC

Computed Properties

• Exact Mass: 180.08208
• Monoisotopic Mass: 180.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 70.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.017
• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Other Chemical additives